Cas no 2361639-27-0 (1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine;dihydrochloride)

• Product name: 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine;dihydrochloride
• CAS No: 2361639-27-0
• MF: C₁₀H₁₆Cl₂N₂O
• MW: 251.152840614319
• CID: 6420347
• PubChem ID: 139026635

1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361639-27-0
• Z3719202395
• 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine;dihydrochloride
• EN300-7431025
• 1-(6-methoxypyridin-3-yl)cyclobutan-1-amine dihydrochloride

• Inchi： 1S/C10H14N2O.2ClH/c1-13-9-4-3-8(7-12-9)10(11)5-2-6-10;;/h3-4,7H,2,5-6,11H2,1H3;2*1H
• InChI Key： HEHZOGDUJIEKBL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=C(C=N1)C1(CCC1)N

Computed Properties

• Exact Mass: 250.0639685g/mol
• Monoisotopic Mass: 250.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine;dihydrochloride

Introduction to 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine Dihydrochloride (CAS No. 2361639-27-0)

1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine dihydrochloride (CAS No. 2361639-27-0) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MOPC, has garnered attention due to its unique chemical structure and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular formula of 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine dihydrochloride is C₁₂H₁₅N₂O·2HCl, and its molecular weight is approximately 278.17 g/mol. The compound features a cyclobutane ring fused with a methoxypyridine moiety, which imparts distinct chemical and biological properties. The presence of the dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

In terms of synthesis, 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine dihydrochloride can be prepared through several routes. One common method involves the reaction of 6-methoxypyridine with cyclobutanone in the presence of a suitable amine catalyst, followed by acidification to form the dihydrochloride salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalytic systems that minimize waste and improve yield.

The biological activities of MOPC have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that MOPC exhibits selective binding to serotonin receptors, particularly the 5-HT₇ receptor subtype. This property makes it a promising candidate for the treatment of various neurological disorders, including depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2022 reported that MOPC demonstrated significant antidepressant-like effects in animal models. The compound was found to increase serotonin levels in the brain and improve behavioral outcomes in tests such as the forced swim test and tail suspension test. These findings suggest that MOPC could be a valuable addition to the arsenal of antidepressant medications currently available.

Beyond its potential as an antidepressant, MOPC has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis. Additionally, research is ongoing to explore its effects on pain management and neurodegenerative diseases.

The safety profile of MOPC^{(CAS No. 2361639-27-0)}) is an important consideration for its clinical development. Preclinical studies have generally shown favorable results, with no major toxicological concerns identified at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(6-Methoxypyridin-3-yl)cyclobutan-1-amine dihydrochloride (MOPC) (CAS No. 2361639-27-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.